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NMR Spectral Data for Daphnoretin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Daphnoretin

CAS No.: 2034-69-7

Cat. No.: S525012

The table below summarizes the available ( A\text{H} ) and ( AM{13}\text{C} ) NMR data for daphnoretin.

Key Reported Chemical Shifts (5,

Nucleus Data Type Solvent Source
ppm)

(M13}\text{C} Predicted D20 18 spectra predicted (25-226 MHZz) [1]

)

( M1}\text{H}) Predicted D20 18 spectra predicted (100-900 MHz) [1]

Related Experimental (for Not ("M\text{H} ) NMR: 8.01 (d, J=9.2 Hz, H-  [2]

Compound Edgeworic Acid) specified  4), 6.25 (d, J=9.2 Hz, H-3); (

N13)\text{C} ) NMR: 160.2 (C-2), 145.1
(C-4), 112.1 (C-3)

The NP-MRD database holds predicted NMR spectra for daphnoretin in D20, which can be a useful initial
reference [1]. A 2014 study on Edgeworthia chrysantha provides a detailed example of the methodology
used to characterize a related dicoumarin compound, edgeworic acid, using 1D and 2D NMR techniques

including ( M\text{H} )-( M\text{H} ) COSY, HSQC, and HMBC [2].

Experimental Workflow for Structure Elucidation
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The following diagram outlines the general experimental workflow for the isolation and structural

elucidation of coumarins, as demonstrated in the research:

Plant Material Extraction

:

Fractionation and Isolation
(Column Chromatography, MPLC, HPLC)

:

Obtain Pure Compound

:

Structure Elucidation

Confirmed Structure

Click to download full resolution via product page

Workflow for the isolation and identification of coumarins from plant material.

Recommended Path for Researchers

e Consult Specialized Databases: For definitive experimental NMR data, query specialized natural
product and spectral databases that may not be fully indexed in general web searches.

o Validate with Prediction Tools: The predicted NMR spectra from NP-MRD can serve as a
benchmark for comparing with your own experimental results [1].
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e Leverage Published Methodologies: The detailed protocols from studies on related compounds
provide a validated blueprint for your experimental design, particularly in the application of 2D-NMR
techniques for confirming complex structures [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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